Cas no 19435-68-8 (N,N''-diethylbutane-1,4-diamine)

• Product Name: N,N''-diethylbutane-1,4-diamine
• CAS No: 19435-68-8
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 908117
• PubChem ID: 88062
• Update Time: 2025-04-19

N,N''-diethylbutane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N,N''-diethylbutane-1,4-diamine
• N,N'-diethylbutane-1,4-diamine
• N1,N4-diethylbutane-1,4-diamine
• 1,4-Butanediamine,N,N'-diethyl
• EINECS 243-064-7
• N,N'-Diaethyl-1,4-butandiamin
• N,N'-Diaethyl-butandiyldiamin
• N,N'-Diethyl-1,4-butanediamine
• N,N'-diethyl-1,4-diamino-butane
• N,N'-diethyl-butanediyldiamine
• N,N'-Diethylbutylenediamine
• N,N'-Diethyltetramethylenediamine
• N,N'-dimethyl-butane-1,4-diamine
• PCH7J4O1PQ
• N,N\\'-diethylbutane-1,4-diamine
• NSC 166327
• DTXSID1066493
• 1,4-Butanediamine, N1,N4-diethyl-
• N1,N4-DIETHYL-1,4-BUTANEDIAMINE
• 1,4-Butanediamine, N,N'-diethyl-
• SCHEMBL331175
• NSC-166327
• CHEMBL1998989
• AKOS011861904
• N,N'-Diethylputrescine
• 19435-68-8
• NCI60_001291
• DA-08672
• NS00026334
• UNII-PCH7J4O1PQ
• N,N'-Diethyl-1,4-butylenediamine
• NSC166327

• Inchi： 1S/C8H20N2/c1-3-9-7-5-6-8-10-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： WHDUKLPCKZTPFY-UHFFFAOYSA-N
• SMILES： N(CC)CCCCNCC

Computed Properties

• Exact Mass: 144.16300
• Monoisotopic Mass: 144.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 47.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06000
• LogP: 1.76740